Cas no 151258-65-0 (5-Methyl-4-phenyl-2-pyrrol-1-ylthiophene-3-carboxylic acid)

• Product Name: 5-Methyl-4-phenyl-2-pyrrol-1-ylthiophene-3-carboxylic acid
• CAS No: 151258-65-0
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• CID: 3158321
• PubChem ID: 2748342
• Update Time: 2025-04-21

5-Methyl-4-phenyl-2-pyrrol-1-ylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID401173666
• 5-methyl-4-phenyl-2-pyrrol-1-ylthiophene-3-carboxylic acid
• 5-Methyl-4-phenyl-2-(1H-pyrrol-1-yl)-3-thiophenecarboxylic acid
• AKOS004903752
• 3-Thiophenecarboxylic acid, 5-methyl-4-phenyl-2-(1H-pyrrol-1-yl)-
• 151258-65-0
• 5-Methyl-4-phenyl-2-pyrrol-1-ylthiophene-3-carboxylic acid

• MDL： MFCD01108773
• Inchi： 1S/C16H13NO2S/c1-11-13(12-7-3-2-4-8-12)14(16(18)19)15(20-11)17-9-5-6-10-17/h2-10H,1H3,(H,18,19)
• InChI Key： JUZLNSOSHUXHJQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2C=CC=CC=2)C(C(=O)O)=C1N1C=CC=C1

Computed Properties

• Exact Mass: 283.06669983Da
• Monoisotopic Mass: 283.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids